Cas no 828258-34-0 (4(1H)-Quinazolinone, 6,7-dimethoxy-5-methyl-2-(methylthio)-)

• Product name: 4(1H)-Quinazolinone, 6,7-dimethoxy-5-methyl-2-(methylthio)-
• CAS No: 828258-34-0
• MF: C₁₂H₁₄N₂O₃S
• MW: 266.31616
• CID: 681944
• PubChem ID: 136235104

4(1H)-Quinazolinone, 6,7-dimethoxy-5-methyl-2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Quinazolinone, 6,7-dimethoxy-5-methyl-2-(methylthio)-
• 6,7-dimethoxy-5-methyl-2-methylsulfanyl-1H-quinazolin-4-one
• 6,7-dimethoxy-5-methyl-2-(methylsulfanyl)-1,4-dihydroquinazolin-4-one
• 828258-34-0
• 6,7-Dimethoxy-5-methyl-2-(methylthio)quinazolin-4(1H)-one
• 6,7-Dimethoxy-5-methyl-2-(methylsulfanyl)quinazolin-4(1H)-one
• DTXSID90836411

• Inchi： InChI=1S/C12H14N2O3S/c1-6-9-7(5-8(16-2)10(6)17-3)13-12(18-4)14-11(9)15/h5H,1-4H3,(H,13,14,15)
• InChI Key： XAWGXKFSOOGYSQ-UHFFFAOYSA-N
• SMILES： CC1=C2C(=CC(=C1OC)OC)N=C(NC2=O)SC

Computed Properties

• Exact Mass: 266.07251349g/mol
• Monoisotopic Mass: 266.07251349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.2Ų
• XLogP3: 1.9